Cas no 498528-89-5 (L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-)

L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- structure
498528-89-5 structure
Product Name:L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-
CAS No:498528-89-5
MF:C26H51N7O6
MW:557.726446390152
CID:1536902
Update Time:2024-08-24

L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl-
    • L-Isoleucine, L-alanyl-L-lysyl-L-lysyl-L-valyl- (9CI)
    • Inchi: 1S/C26H51N7O6/c1-6-16(4)21(26(38)39)33-25(37)20(15(2)3)32-24(36)19(12-8-10-14-28)31-23(35)18(11-7-9-13-27)30-22(34)17(5)29/h15-21H,6-14,27-29H2,1-5H3,(H,30,34)(H,31,35)(H,32,36)(H,33,37)(H,38,39)/t16-,17-,18-,19-,20-,21-/m0/s1
    • InChI Key: NYUHMJRWHLXBSU-PXQJOHHUSA-N
    • SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)N

Computed Properties

  • Exact Mass: 557.39043

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 904.1±65.0 °C(Predicted)
  • PSA: 231.76
  • pka: 3.39±0.10(Predicted)
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